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Compound of Interest

Compound Name: Bromo-PEG2-bromide

Cat. No.: B1667888

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bromo-PEG2-bromide, a
homobifunctional crosslinking reagent. It details its chemical and physical properties, core
applications in bioconjugation and Proteolysis Targeting Chimera (PROTAC) synthesis, and
provides detailed experimental protocols for its use.

Core Properties of Bromo-PEG2-bromide

Bromo-PEG2-bromide is a polyethylene glycol (PEG) based linker featuring two terminal
bromide groups. The bromide serves as an efficient leaving group in nucleophilic substitution
reactions, while the hydrophilic PEG spacer enhances the aqueous solubility of the molecule it
is incorporated into.[1][2]
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Property Value Reference(s)
CAS Number 31255-10-4 [11[21[3]14]
Molecular Formula CeH12Br202 [1][2][3]14]

Molecular Weight ~276 g/mol (275.97) [2][3]

Synonym 1,2-bis(2-bromoethoxy)ethane [2]

Appearance Liquid, Colorless to light yellow  [3]

Purity >98% [1112]
Soluble in Dimethyl sulfoxide

Solubility (DMSO) and [2][3]

Dimethylformamide (DMF)

Storage Conditions

-20°C for long-term storage

[1112](31[4]

Core Applications

The primary utility of Bromo-PEG2-bromide lies in its ability to act as a linker, covalently

connecting two molecules. This is particularly relevant in the following areas:

» Bioconjugation: It is used to link biomolecules such as proteins, peptides, or

oligonucleotides. The bromide groups react readily with nucleophiles like primary amines

(e.g., the side chain of lysine) and thiols (e.qg., the side chain of cysteine).[5]

¢ PROTAC Synthesis: Bromo-PEG2-bromide is employed as a linker in the construction of
PROTACSs.[3][6] PROTACSs are heterobifunctional molecules that recruit an E3 ubiquitin
ligase to a target protein, leading to the ubiquitination and subsequent degradation of that

protein by the proteasome.[6][7] The PEG linker is a critical component that dictates the

distance and orientation between the two ligands, influencing the efficacy of the resulting

PROTAC.[8]

o Surface Modification: This linker can be used to functionalize surfaces of materials like

nanoparticles to improve their biocompatibility.
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Reaction Mechanism and Experimental Protocols

The reaction of Bromo-PEG2-bromide with nucleophiles, such as primary amines or thiols,
proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. In this reaction, the
nucleophile attacks the carbon atom attached to the bromine, displacing the bromide ion and

forming a new covalent bond.

Products
Reactants Transition State R-NH-CH2CH2-O-CH2CH2-O-CH2CHz-Br
| Bond Formation -
R-NH: (Nucleophile) Sn2 Attack_J N[ =
/‘: [R-NH2---C—-Br]* _|_Bond Cleavage
] T e
Br-CH2CH2-O-CH2CH2-O-CH2CH2-Br (Bromo-PEG2-bromide)
( Start \ ( Add Bromo-PEG2-bromide \ ( Reaction \ ( Monitor \ ( Workup & Purification
@lssolve excess diamine in anhydrous DMF) leawly add to diamine smumrj Lsur at room temperature for 12~24U kcheck reaction progress via LC-MS ) @uencn, extract, and purify via cmommograpny)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Bromo-PEG2-bromide:
Properties, Applications, and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667888#bromo-peg2-bromide-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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